Cas no 143192-60-3 (Benzene, 1-ethynyl-2-(phenylethynyl)-)

Benzene, 1-ethynyl-2-(phenylethynyl)- structure
143192-60-3 structure
Product Name:Benzene, 1-ethynyl-2-(phenylethynyl)-
CAS No:143192-60-3
MF:C16H10
MW:202.250604152679
CID:1313034
PubChem ID:11769569
Update Time:2025-04-20

Benzene, 1-ethynyl-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethynyl-2-(phenylethynyl)-
    • 1-ethynyl-2-(2-phenylethynyl)benzene
    • tolanylacetylene
    • 143192-60-3
    • FFEGFMOHMPSHTK-UHFFFAOYSA-N
    • ethynyl-tolan
    • 1-ethynyl-2-(phenylethynyl)benzene
    • DTXSID50472157
    • Inchi: 1S/C16H10/c1-2-15-10-6-7-11-16(15)13-12-14-8-4-3-5-9-14/h1,3-11H
    • InChI Key: FFEGFMOHMPSHTK-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC=CC=2)C=CC=CC=1C#C

Computed Properties

  • Exact Mass: 202.0783
  • Monoisotopic Mass: 202.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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